Cas no 1033077-25-6 (2,2-difluoropropanehydrazide)

• Product Name: 2,2-difluoropropanehydrazide
• CAS No: 1033077-25-6
• MF: C₃H₆F₂N₂O
• MW: 124.089347362518
• CID: 4568770
• Update Time: 2025-06-26

2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoropropanehydrazide
• Propanoic acid, 2,2-difluoro-, hydrazide

• Inchi： 1S/C3H6F2N2O/c1-3(4,5)2(8)7-6/h6H2,1H3,(H,7,8)
• InChI Key： SRTQHDWTGJDJQM-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C(F)(F)C

Computed Properties

• Exact Mass: 124.044819g/mol
• Monoisotopic Mass: 124.044819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 124.09g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on 2,2-difluoropropanehydrazide

Introduction to 2,2-difluoropropanehydrazide (CAS No. 1033077-25-6)

2,2-difluoropropanehydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1033077-25-6, is a fluorinated hydrazide derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring two fluorine atoms substituting at the alpha-carbon positions of propanehydrazide, imparts distinct reactivity and stability, making it a valuable candidate for further exploration in medicinal chemistry.

The CAS No. 1033077-25-6 of this compound ensures precise identification and differentiation from other hydrazide derivatives, facilitating accurate documentation and communication in scientific literature. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. These attributes have positioned 2,2-difluoropropanehydrazide as a promising building block for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated compounds due to their favorable pharmacokinetic properties. 2,2-difluoropropanehydrazide is no exception and has been explored in several research endeavors aimed at developing innovative treatments for various diseases. Its role as a precursor in the synthesis of fluorinated heterocycles has been particularly noteworthy, given the increasing evidence supporting the efficacy of such compounds in modulating biological pathways.

One of the most compelling aspects of 2,2-difluoropropanehydrazide is its potential application in the development of antiviral and anticancer agents. The unique electronic environment created by the fluorine substituents can influence both the reactivity and binding affinity of the molecule to biological targets. This has led to several studies investigating its derivatives as inhibitors of key enzymes and receptors involved in viral replication and cancer cell proliferation. For instance, researchers have demonstrated that certain fluorinated hydrazides exhibit potent activity against HIV protease and other viral enzymes, highlighting the therapeutic potential of this class of compounds.

The synthesis of 2,2-difluoropropanehydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into organic molecules often necessitates specialized methodologies to achieve regioselectivity and minimize side reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the incorporation of fluorine at specific positions within the molecular framework. These synthetic strategies not only enhance the efficiency of producing 2,2-difluoropropanehydrazide but also provide insights into developing scalable processes for related fluorinated compounds.

From a mechanistic standpoint, 2,2-difluoropropanehydrazide participates in various chemical transformations that are relevant to drug discovery. Its hydrazide functionality allows it to undergo condensation reactions with carbonyl compounds, forming hydrazones—a common motif in medicinal chemistry. Additionally, the presence of two fluorine atoms can influence nucleophilic substitution reactions, making it a versatile intermediate for constructing complex molecular architectures.

The pharmacological evaluation of 2,2-difluoropropanehydrazide derivatives has revealed several interesting findings. Studies have shown that certain modifications to its structure can enhance its binding affinity to specific biological targets while minimizing off-target effects. This underscores the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for therapeutic use. The use of computational modeling techniques has further accelerated this process by predicting molecular interactions and guiding synthetic efforts toward more potent candidates.

In conclusion, 2 , 2 - difluoro - propanehydrazide ( CAS No . 1 0 3 3 0 7 7 - 25 - 6 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in synthesizing biologically active molecules continues to drive innovation in drug development. As research progresses , it is anticipated that new derivatives will emerge with enhanced therapeutic profiles , further solidifying its importance in medicinal chemistry . The continued exploration of this compound promises to contribute valuable insights into designing next-generation therapeutics with improved efficacy and safety profiles .